2-(Cyclohexyloxy)-3-fluorophenol

• Molecular Formula: C12H15FO2
• Molecular Weight: 210.24 g/mol
• IUPAC Name: 2-cyclohexyloxy-3-fluorophenol
• InChI: InChI=1S/C12H15FO2/c13-10-7-4-8-11(14)12(10)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2
• InChI Key: GLADPVQKLMODQX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC=C2F)O

Description

2-(Cyclohexyloxy)-3-fluorophenol is a fluorinated phenolic compound characterized by a cyclohexyl ether group at the 2-position and a fluorine atom at the 3-position of the aromatic ring. Fluorophenols are widely studied for their applications in agrochemicals and pharmaceuticals due to their metabolic stability and electronic properties imparted by fluorine substitution . The cyclohexyloxy group in this compound introduces steric bulk, which may influence solubility, reactivity, and biological interactions compared to simpler fluorophenols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)-3-fluorophenol can be achieved through several methods. One common approach involves the reaction of 3-fluorophenol with cyclohexyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of 2-(Cyclohexyloxy)-3-fluorophenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)-3-fluorophenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclohexyloxy-substituted cyclohexanols.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) can be employed.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of cyclohexyloxy-substituted cyclohexanols.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-(Cyclohexyloxy)-3-fluorophenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-3-fluorophenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the fluorine atom can enhance the compound’s lipophilicity and metabolic stability. These properties contribute to its biological activities and potential therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Mono-Fluorophenols

2-Fluorophenol (CAS 367-12-4)

• Structure: Fluorine at the 2-position of phenol.
• Metabolism: Nicotiana tabacum cells glycosylate 2-fluorophenol to β-glucoside (60%) and β-gentiobioside (10%) .
• Reactivity: Higher glycosylation efficiency compared to 3-fluorophenol, likely due to reduced steric hindrance.

3-Fluorophenol

• Structure: Fluorine at the 3-position of phenol.
• Metabolism : Lower glycosylation efficiency (17% β-glucoside) in N. tabacum cultures, suggesting steric or electronic challenges at the 3-position .

4-Fluorophenol

• Structure: Fluorine at the 4-position of phenol.
• Metabolism : Intermediate glycosylation efficiency (32% β-glucoside) .

Comparison Insight: The 3-fluorine in 2-(Cyclohexyloxy)-3-fluorophenol may similarly reduce metabolic glycosylation rates compared to 2- or 4-fluorinated analogs. The bulky cyclohexyloxy group could further hinder enzymatic access, though direct data is unavailable.

Cyclohexyl-Substituted Phenols

5-(1,1-Dimethylheptyl)-2-[(1R,3S)-3-hydroxycyclohexyl]-phenol (CP 47,497)

• Structure : Cyclohexyl hydroxy group at position 2 and alkyl substitution at position 5 .

3-(2-Cyclohexylamino-ethyl)-phenol (CAS 946136-82-9)

• Structure: Cyclohexylaminoethyl group at position 3 .
• Reactivity: The amino group introduces basicity, contrasting with the ether linkage in 2-(Cyclohexyloxy)-3-fluorophenol.

Comparison Insight: Ether linkages (as in the target compound) generally reduce water solubility compared to amino or hydroxy groups. Regulatory scrutiny of cyclohexylphenols (e.g., CP 47,497) underscores the importance of substituent positioning in biological activity .

Nitro-Fluorophenols

2-Fluoro-4-nitrophenol (CAS 21571-34-6) and 2-Fluoro-6-nitrophenol (CAS 1526-17-6)

• Structure: Nitro and fluorine substituents on phenol .
• Reactivity: Nitro groups enhance electron-withdrawing effects, increasing acidity and altering reaction pathways compared to non-nitrated fluorophenols.

Comparison Insight: The absence of nitro groups in 2-(Cyclohexyloxy)-3-fluorophenol may result in lower acidity and distinct electronic behavior.

Benzofuran Derivatives with Fluorophenyl Groups

5-Cyclohexyl-3-(2-fluorophenylsulfinyl)-2-methyl-1-benzofuran

• Structure : Fluorophenylsulfinyl and cyclohexyl groups on a benzofuran core .
• Crystallography : Studies reveal steric effects from the 2-fluorophenylsulfinyl group influence molecular packing .

Comparison Insight : The sulfinyl group in benzofuran derivatives introduces chirality and polarizability, unlike the ether-linked cyclohexyl group in the target compound.

Notes

Data Limitations: Direct studies on 2-(Cyclohexyloxy)-3-fluorophenol are absent in the provided evidence; comparisons rely on structural analogs.

Regulatory Considerations: Cyclohexylphenol derivatives may face legal restrictions depending on substitution patterns .

Research Gaps : Further studies on the target compound’s synthesis, crystallography, and metabolic pathways are needed.